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Compound of Interest

Compound Name: 1,6-Dibromoisoquinolin-3-amine

Cat. No.: B1317267

Technical Data Sheet: 1,6-Dibromoisoquinolin-3-
amine

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides the fundamental molecular information for 1,6-
Dibromoisoquinolin-3-amine, a dibrominated isoquinoline derivative. The compound is of
interest to researchers in organic synthesis and medicinal chemistry, serving as a versatile
precursor for the development of more complex isoquinoline-based molecules.[1] Its structure
allows for further functionalization, particularly through palladium-catalyzed cross-coupling
reactions, making it a valuable building block in drug discovery and materials science.[1]

Physicochemical Properties

The core molecular properties of 1,6-Dibromoisoquinolin-3-amine are summarized in the
table below. This data is essential for accurate experimental planning, stoichiometric
calculations, and analytical characterization.
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Identifier Value

Molecular Formula CoHeBra2N2[1]

Molecular Weight 301.96 g/mol [1]

IUPAC Name 1,6-dibromoisoquinolin-3-amine[1]
CAS Number 925672-85-1[1]

Note on Experimental Protocols and Visualizations:

The scope of this document is to provide the specific molecular formula and weight of 1,6-
Dibromoisoquinolin-3-amine. As this request does not involve experimental workflows,
signaling pathways, or other logical relationships that can be visualized, the creation of
diagrams using Graphviz (DOT language) is not applicable. Detailed experimental protocols for
the synthesis or use of this compound would be found in specific research articles or patents
and are beyond the purview of this core data sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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